Cas no 76837-21-3 (4-Hexen-3-one, 5-methyl-1-phenyl-)

• Product name: 4-Hexen-3-one, 5-methyl-1-phenyl-
• CAS No: 76837-21-3
• MF: C₁₃H₁₆O
• MW: 188.26554
• CID: 537187
• PubChem ID: 10921293

4-Hexen-3-one, 5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one, 5-methyl-1-phenyl-
• 5-methyl-1-phenylhex-4-en-3-one
• 76837-21-3
• SCHEMBL3638330
• DTXSID60448388
• AKOS017742422

• Inchi： InChI=1S/C13H16O/c1-11(2)10-13(14)9-8-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
• InChI Key： TVIOZRKUSKDEHX-UHFFFAOYSA-N
• SMILES： CC(=CC(=O)CCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives